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Compound of Interest

Compound Name: 3-Methoxybenzonitrile

Cat. No.: B145857

An In-depth Technical Guide on the Core Solubility and Physical Properties of 3-
Methoxybenzonitrile

This technical guide provides a comprehensive overview of the solubility and key physical
properties of 3-Methoxybenzonitrile (CAS No: 1527-89-5). Intended for researchers,
scientists, and professionals in drug development, this document compiles essential data,
details experimental methodologies for property determination, and illustrates the relationships
between the compound's characteristics and analytical techniques.

Physical Properties of 3-Methoxybenzonitrile

3-Methoxybenzonitrile, also known as m-anisonitrile or 3-cyanoanisole, is an organic
compound with the molecular formula CsH7NO.[1][2][3] It presents as a white or colorless to
yellow or orange powder, lump, or clear liquid.[2][4][5] Below is a summary of its key physical
properties.

Table 1: Physical Properties of 3-Methoxybenzonitrile

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b145857?utm_src=pdf-interest
https://www.benchchem.com/product/b145857?utm_src=pdf-body
https://www.benchchem.com/product/b145857?utm_src=pdf-body
https://www.benchchem.com/product/b145857?utm_src=pdf-body
https://www.benchchem.com/product/b145857?utm_src=pdf-body
https://www.benchchem.com/product/b145857?utm_src=pdf-body
https://www.biosynth.com/p/FA106364/1527-89-5-3-methoxybenzonitrile
https://www.chembk.com/en/chem/3-Methoxy%20benzonitrile
https://www.guidechem.com/encyclopedia/3-methoxybenzonitrile-dic8864.html
https://www.chembk.com/en/chem/3-Methoxy%20benzonitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1108158.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b145857?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula CsH7NO [1112][31[6]
Molecular Weight 133.15 g/mol (1112116171
Melting Point 20-24 °C (68-75.2 °F) [2][8]
- _ 233 °C (451.4 °F) at 760
Boiling Point [1][8]
mmHg

111-112 °C (231.8-233.6 °F) at

13 mmHg 2141017101201 11]

110-111 °C (230-231.8 °F) at
12 mmHg

140 °C (284 °F) at 34 mmHg

Density 1.089 g/mL at 25 °C (77 °F) (L2151 71[9][10]
Refractive Index (n20/D) 1.5402 [21[5][71[10]
Flash Point 105 °C (221 °F) - closed cup [L10719]

Vapor Pressure 0.0567 mmHg at 25 °C (77 °F)  [2][5]

White or Colorless to Yellow to
Appearance Orange powder to lump to [21[41[5]

clear liquid

Solubility Profile

The solubility of a compound is a critical parameter in drug development and chemical
synthesis. 3-Methoxybenzonitrile is described as being slightly soluble in water.[2][4][5][8] The
lone pair of electrons on the nitrogen atom of the nitrile group can form hydrogen bonds with
water molecules, which accounts for its limited solubility.[12] As the hydrocarbon portion of the
molecule increases in size, it disrupts the hydrogen bonding between water molecules, leading
to decreased solubility.[12] While extensive quantitative solubility data in a wide range of
organic solvents is not readily available in the cited literature, nitriles are generally soluble in
organic solvents like ethyl acetate, acetone, and methyl ethyl ketone (MEK).[13][14][15]
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Table 2: Solubility of 3-Methoxybenzonitrile

Solvent Solubility Reference

Water Slightly soluble [21[4]15][8]

Experimental Protocols

Accurate determination of physical properties is fundamental. The following sections detail the
standard methodologies for measuring the key properties of 3-Methoxybenzonitrile.

Melting Point Determination

The melting point is a key indicator of a compound's purity. Pure crystalline organic compounds
typically exhibit a sharp melting point range of 0.5-1.0°C.[16][17] Impurities tend to lower and
broaden the melting range.[16][17][18]

Methodology (Capillary Method):

o Sample Preparation: A small amount of finely powdered, dry 3-Methoxybenzonitrile is
packed into a capillary tube to a height of 1-3 mm.[17][19][20] The tube is sealed at one end.
[20]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb.[17][20] This assembly is placed in a heating apparatus,
such as a Thiele tube or a commercial melting point apparatus.[16][17] The heating medium
is typically a high-boiling point liquid like silicone oil.[17]

e Heating: The apparatus is heated slowly and uniformly, at a rate of about 1-2°C per minute,
especially near the expected melting point.[17][19]

¢ Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire solid
sample turns into a clear liquid is recorded as the end of the melting range.[16][17][19]

Density Measurement
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Density is a fundamental physical property that can be used for substance identification and

quality control.

Methodology (Pycnometer Method):

Preparation: A pycnometer, a glass flask with a specific, known volume, is thoroughly
cleaned and dried.[21]

Mass of Empty Pycnometer: The mass of the empty, dry pychometer is accurately measured
using an analytical balance.[21]

Mass of Pycnometer with Sample: The pycnometer is filled with 3-Methoxybenzonitrile.
Care is taken to avoid air bubbles. The filled pycnometer is then weighed.[21]

Calculation: The mass of the 3-Methoxybenzonitrile is determined by subtracting the mass
of the empty pycnometer from the mass of the filled pycnometer. The density is then
calculated by dividing the mass of the sample by the known volume of the pycnometer.[21]

Temperature Control: The temperature of the sample must be controlled and recorded, as
density is temperature-dependent.

Refractive Index Measurement

The refractive index is a measure of how light propagates through a substance and is a

valuable tool for identifying and characterizing liquids.

Methodology (Abbe Refractometer):

Calibration: The refractometer is calibrated using a standard of known refractive index, such
as distilled water.

Sample Application: A few drops of liquid 3-Methoxybenzonitrile are placed on the surface
of the measuring prism.

Measurement: The prisms are closed, and the light source is activated. The most common
light source used is the sodium D-line (589.3 nm).[22] The user looks through the eyepiece
and adjusts the controls until the boundary line between the light and dark regions is sharp
and centered on the crosshairs.
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e Reading: The refractive index value is read directly from the instrument's scale.

o Temperature Control: The measurement is highly sensitive to temperature, which must be
precisely controlled, typically using a circulating water bath connected to the refractometer.
[22][23] Measurements are commonly taken at 20°C or 25°C.[23]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for characterizing the physical state and
properties of 3-Methoxybenzonitrile.
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Caption: Workflow for physical property analysis of 3-Methoxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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